Cas no 1355455-26-3 (Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate
• CAS No: 1355455-26-3
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 2092343
• PubChem ID: 72406586
• Update Time: 2025-08-04

Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate
• DB-400613
• AKOS024463743
• benzyl 3-(methylsulfonyloxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL3443323
• E89117
• 1355455-26-3
• BENZYL 3-[(METHANESULFONYLOXY)METHYL]PYRROLIDINE-1-CARBOXYLATE
• Benzyl3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate

• MDL： MFCD28108052
• Inchi： 1S/C14H19NO5S/c1-21(17,18)20-11-13-7-8-15(9-13)14(16)19-10-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： CKSDZCLLZFZOLI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 313.09839388g/mol
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate

Recent Advances in the Study of Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate (CAS: 1355455-26-3)

Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate (CAS: 1355455-26-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

The compound has been identified as a key intermediate in the synthesis of pyrrolidine-based scaffolds, which are prevalent in many pharmacologically active compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate using a multi-step protocol involving the protection of the pyrrolidine nitrogen, followed by functionalization with a methylsulfonyloxy group. The study reported a high yield and purity, making it a reliable method for large-scale production.

In addition to its synthetic utility, Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate has shown promise in the development of protease inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for the synthesis of inhibitors targeting viral proteases, including those of SARS-CoV-2. The researchers found that derivatives of this compound exhibited moderate inhibitory activity, suggesting its potential for further optimization in antiviral drug development.

Another area of interest is the compound's role in the design of prodrugs. A recent publication in European Journal of Medicinal Chemistry investigated the use of Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate as a prodrug moiety for enhancing the bioavailability of poorly soluble drugs. The study demonstrated that the compound could be effectively conjugated to various drug molecules, improving their pharmacokinetic properties without compromising their therapeutic efficacy.

Despite these advancements, challenges remain in the application of Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these issues through structural modifications and in-depth pharmacological studies.

In conclusion, Benzyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate (CAS: 1355455-26-3) represents a valuable tool in medicinal chemistry, with applications ranging from synthetic intermediates to prodrug design. Continued research into its properties and derivatives is expected to yield new insights and therapeutic opportunities in the coming years.